Cas no 946337-02-6 (N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946337-02-6
• MF: C₁₇H₁₃FN₄O₃S
• MW: 372.373525381088
• CID: 6287602
• PubChem ID: 16881650
• Update Time: 2025-07-01

N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• AKOS024488319
• F5008-0310
• 946337-02-6
• VU0628441-1
• N-(4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-[4-[2-(3-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C17H13FN4O3S/c18-11-2-1-3-12(6-11)20-15(24)7-13-9-26-17(21-13)22-16(25)10-4-5-14(23)19-8-10/h1-6,8-9H,7H2,(H,19,23)(H,20,24)(H,21,22,25)
• InChI Key： OHDLNGNBYRWACX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=C(C=2)F)=O)N=C1NC(C1C=CC(NC=1)=O)=O

Computed Properties

• Exact Mass: 372.06923963g/mol
• Monoisotopic Mass: 372.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 128Ų

Additional information on N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS 946337-02-6): Structure, Applications, and Research Insights

The compound N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS 946337-02-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a thiazole core linked to a fluorophenyl group and a dihydropyridine moiety, makes it a compelling subject for drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for small-molecule therapeutics targeting chronic diseases has surged, aligning with the growing focus on personalized medicine. This compound’s fluorinated aromatic component enhances its metabolic stability, a feature highly sought after in drug design. Its carboxamide and thiazole functionalities further contribute to its ability to form hydrogen bonds, a critical factor in target binding affinity. These attributes position it as a promising candidate for conditions like inflammatory disorders or oncological pathways, topics frequently searched in academic and pharmaceutical databases.

Synthetic routes to CAS 946337-02-6 often involve multi-step organic reactions, including amide coupling and heterocyclic condensation. The incorporation of the 3-fluorophenyl group typically employs Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in green chemistry forums. Optimizing these processes for high yield and low environmental impact remains a hot topic, reflecting the industry’s shift toward sustainable synthesis.

From a computational chemistry perspective, molecular docking studies of this compound suggest strong interactions with proteins involved in cell signaling. Such insights are pivotal for virtual screening campaigns, a trend accelerated by AI-driven drug discovery. Notably, its logP and polar surface area values indicate favorable bioavailability, addressing a common query among researchers evaluating ADME properties.

Ongoing research explores derivatives of N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide to enhance selectivity. The fluorine atom’s role in lipophilicity tuning and target engagement is a recurring theme in publications, coinciding with the rise of halogen-bonding studies. As preclinical data accumulates, this compound may emerge as a lead in addressing drug-resistant pathologies, a pressing concern in global health.

In conclusion, CAS 946337-02-6 exemplifies the convergence of structural ingenuity and therapeutic potential. Its relevance to high-throughput screening and fragment-based drug design ensures its place in contemporary research agendas, while its synthetic challenges inspire innovation in organic methodology. As the scientific community prioritizes mechanistic elucidation and translational research, this compound will undoubtedly remain a focal point for interdisciplinary collaboration.